Cas no 16064-10-1 (6-hydroxy-3,4-dihydroquinazolin-4-one)

• Product Name: 6-hydroxy-3,4-dihydroquinazolin-4-one
• CAS No: 16064-10-1
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• MDL: MFCD00804841
• CID: 50308
• PubChem ID: 135489577
• Update Time: 2025-06-08

6-hydroxy-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxyquinazolin-4(1H)-one
• 3,4-Dihydro-6-hydroxy-4-oxoquinazoline
• 4(3H)-Quinazolinone, 6-hydroxy-
• 6-hydroxy-1H-quinazolin-4-one
• 6-HYDROXY-3,4-DIHYDROQUINAZOLONE
• 6-hydroxy-4-quinazolinone
• 6-Hydroxy-4-quinazolone
• 3,4-Dihydro-6-hydroxyquinazolin-4-one
• 6-hydroxy-3H-quinazolin-4-one
• 6-Hydroxy-4-chinazolon
• 6-hydroxy-3,4-dihydroquinazolin-4-one
• CS-0084744
• PS-3449
• 6-Hydroxyquinazolin-4(3H)-one
• A18263
• J-518788
• SR-01000390062-1
• FT-0657147
• Hydroxy-6 (3H) quinazolinone [French]
• EN300-1231176
• AKOS015856219
• SY109934
• Hydroxy-6 (3H) quinazolinone
• Z1198165599
• 6-hydroxy-3,4-dihydroquinazolone, AldrichCPR
• 6-Hydroxy-4(3H)-quinazolinone
• QJRNXXLTDWMENM-UHFFFAOYSA-N
• MFCD00804841
• SR-01000390062
• 4,6-Quinazolinediol
• NIOSH/VA3420396
• 16064-10-1
• VA34203960
• CHEMBL1949846
• AKOS006282980
• 6-hydroxyquinazolin-4-one
• BDBM50365140
• Quinazoline-4,6-diol
• Oprea1_731851
• SCHEMBL642178
• FT-0637311
• DTXSID80388732
• DB-043464
• 6-Hydroxy-3,4-dihydroquinazolin-4-one;3,4-Dihydro-6-hydroxy-4-oxoquinazoline;

• MDL： MFCD00804841
• Inchi： 1S/C8H6N2O2/c11-5-1-2-7-6(3-5)8(12)10-4-9-7/h1-4,11H,(H,9,10,12)
• InChI Key： QJRNXXLTDWMENM-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C(NC=N2)=O)C=1

Computed Properties

• Exact Mass: 162.04300
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• PSA: 65.98000
• LogP: 0.62870

6-hydroxy-3,4-dihydroquinazolin-4-one Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-hydroxy-3,4-dihydroquinazolin-4-one

6-hydroxy-3,4-dihydroquinazolin-4-one (CAS No. 16064-10-1): A Versatile Scaffold in Modern Pharmaceutical Research

6-hydroxy-3,4-dihydroquinazolin-4-one, identified by its Chemical Abstracts Service (CAS) number 16064-10-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural versatility and biological potential. This compound belongs to the quinazolinone class, a scaffold that has been extensively explored for its pharmacological properties. Quinazolinones are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects, making them valuable candidates for drug discovery and development.

The molecular structure of 6-hydroxy-3,4-dihydroquinazolin-4-one consists of a fused benzene and pyrimidine ring system, with a hydroxyl group at the 6-position and a carbonyl group at the 4-position. This arrangement provides multiple sites for chemical modification, enabling the synthesis of a diverse array of derivatives with tailored biological activities. The presence of the hydroxyl group also makes this compound a potential candidate for further functionalization through various organic reactions, such as etherification, esterification, or glycosylation, which can enhance its pharmacokinetic properties and target specificity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from quinazolinone scaffolds. One particularly promising area is the exploration of quinazolinones as kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often dysregulated in various diseases, including cancer. By inhibiting specific kinases, quinazolinone derivatives can disrupt aberrant signaling pathways and restore normal cellular function. For instance, studies have shown that certain quinazolinone compounds exhibit potent inhibitory activity against tyrosine kinases, which are overexpressed in many cancer cell lines.

Another significant application of 6-hydroxy-3,4-dihydroquinazolin-4-one is in the development of antimicrobial agents. Antibiotic resistance has become a major global health challenge, necessitating the discovery of new antibiotics with novel mechanisms of action. Quinazolinone derivatives have shown promise in this regard, as they can interfere with bacterial cell wall synthesis or other vital metabolic processes. Recent research has demonstrated that modifications to the quinazolinone core can enhance antimicrobial activity while minimizing toxicity to host cells. This has opened up new avenues for the development of next-generation antibiotics.

The anti-inflammatory potential of 6-hydroxy-3,4-dihydroquinazolin-4-one has also been explored extensively. Inflammation is a key pathological process underlying many chronic diseases, including rheumatoid arthritis and inflammatory bowel disease. By modulating inflammatory pathways, quinazolinone derivatives can alleviate symptoms and slow disease progression. Preclinical studies have indicated that certain quinazolinone compounds inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings suggest that quinazolinone-based therapeutics could be effective in treating inflammatory disorders.

In addition to their therapeutic applications, quinazolinones like 6-hydroxy-3,4-dihydroquinazolin-4-one have been investigated for their potential role in neurodegenerative diseases. Neuroinflammation and oxidative stress are thought to contribute significantly to the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. Some quinazolinone derivatives have demonstrated neuroprotective effects by reducing inflammation and oxidative damage in neuronal cells. Further research is needed to fully elucidate their mechanisms of action and clinical potential.

The synthesis of 6-hydroxy-3,4-dihydroquinazolin-4-one involves multi-step organic reactions that typically begin with readily available starting materials. One common synthetic route involves the condensation of anthranilic acid derivatives with urea or thiourea under acidic conditions to form the dihydroquinazoline core. Subsequent functionalization at the 6-position with a hydroxyl group can be achieved through oxidation or hydrolysis reactions. The introduction of additional substituents at other positions on the ring system can be accomplished using various coupling reactions or metal-catalyzed transformations.

The pharmacokinetic properties of quinazolinone derivatives are critical factors in determining their clinical efficacy. The solubility, stability, and metabolic clearance rates of these compounds can be influenced by structural modifications. For example, incorporating polar functional groups such as hydroxyl or carboxyl groups can improve water solubility and oral bioavailability. Conversely, introducing lipophilic substituents may enhance membrane permeability but could also increase the risk of metabolism by cytochrome P450 enzymes.

In conclusion, 6-hydroxy-3,4-dihydroquinazolin-4-one (CAS No. 16064-10-1) is a versatile pharmacophore with significant potential in drug discovery and development. Its ability to modulate various biological pathways makes it a valuable scaffold for designing novel therapeutic agents targeting cancer, infections, inflammation, and neurodegenerative diseases. Ongoing research continues to uncover new derivatives with enhanced efficacy and improved pharmacokinetic profiles. As our understanding of disease mechanisms advances，the role of compounds like 6-hydroxy-3，4-dihydroquinazolin-4-one is expected to grow，offering hope for more effective treatments in the future.